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Introduction

[His7]-Corazonin is a neuropeptide identified in several locust species, including Schistocerca
gregaria, Schistocerca americana, and Locusta migratoria.[1] It is a key hormonal factor
implicated in the regulation of density-dependent phase polyphenism, one of the most striking
examples of phenotypic plasticity in the animal kingdom.[2][3] This protocol provides detailed
application notes for the preparation and injection of [His7]-Corazonin in locusts to study its
physiological and behavioral effects. The primary applications include the induction of
gregarious characteristics in solitarious locusts, such as changes in body coloration and
morphometrics.[2][3][4]

Corazonin and its related compounds are widely distributed among insects, with the exception
of Coleoptera.[2] The peptide is produced in neurosecretory cells of the brain and ventral nerve
cord.[1] Its receptor is a G protein-coupled receptor (GPCR), and its signaling pathway is
involved in a variety of physiological processes beyond phase change, including the potential
modulation of stress responses and metabolism.[1][5]

Data Presentation: Effects of [His7]-Corazonin
Injection
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The following tables summarize the quantitative effects of [His7]-Corazonin injection on various
phase-related characteristics in locusts, as documented in scientific literature.

Table 1: Effect of [His7]-Corazonin on Body Coloration in Locusta migratoria

Dosage (per Observed Effect on
Temperature (°C) . Reference

nymph) Albino Nymphs
Development of dark

1 pmol 25-34 ] [6]
coloration

1 pmol 38-42 Little to no darkening [6]

10 pmol 38-42 Induction of darkening  [6]

100 pmol (early 3rd Completely black in

) P (carly Not specified P -y ) [7]

instar) the following instar

100 pmol (mid 3rd N Black patterns with an

) Not specified [7]

instar) orange background

Table 2: Effect of [His7]-Corazonin on Morphometric Ratios in Schistocerca gregaria and
Locusta migratoria
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Observed

Effect in
Dosage (per L Measured ]
Injection Instar . Solitary- Reference
nymph) Ratio
Reared

Locusts

Shift towards
) values typical for
1 nmol 2nd and 3rd F/C Ratio* ] [8]
gregarious

individuals

Significant
influence

1 nmol 2nd and 3rd E/F Ratio towards [8]
gregarious

values

Clearer shift
o ] towards
2 nmol Beginning of 3rd E/F Ratio ] [8]
gregarious

values

*F/C Ratio: Hind femur length / Maximum head width **E/F Ratio: Forewing (elytron) length /
Hind femur length

Experimental Protocols
Preparation of [His7]-Corazonin Solution

This protocol outlines the preparation of a stock solution and working solutions of [His7]-
Corazonin for injection.

Materials:
o Lyophilized [His7]-Corazonin peptide
 Sterile, nuclease-free water or insect saline (e.g., Ringer's solution)

e Microcentrifuge tubes
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o Vortex mixer

o Pipettes and sterile filter tips
Procedure:

» Reconstitution of Lyophilized Peptide:

o Briefly centrifuge the vial of lyophilized [His7]-Corazonin to ensure the powder is at the
bottom.

o Reconstitute the peptide in sterile, nuclease-free water or insect saline to create a stock
solution. A common stock concentration is 1 mM. To achieve this, the volume of solvent to
add will depend on the amount of peptide provided by the manufacturer.

o Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous
shaking to prevent peptide degradation.

o Preparation of Working Solutions:

o Prepare serial dilutions of the stock solution to achieve the desired final concentrations for
injection. For example, to inject 10 pmol in a 5 pL volume, a working solution of 2 uM
would be required.

o Calculation Example:
» Desired dose: 10 pmol = 10 x 10-12 mol
» Injection volume: 5 uyL=5x10-6 L
» Required concentration = (10 x 10-12 mol) / (5x10-6 L) =2 x 10-6 M =2 uM
o Dilute the stock solution accordingly with sterile insect saline.
o Storage:

o Store the stock solution and aliquots of working solutions at -20°C or -80°C for long-term
storage. Avoid repeated freeze-thaw cycles.
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Locust Handling and Anesthesia

Proper handling and anesthesia are crucial to minimize stress and injury to the locusts.
Materials:

Locusts (e.g., Schistocerca gregaria or Locusta migratoria, nymphal or adult stages)

Container for anesthesia (e.g., a small box or beaker)

Ice pack or access to a 4°C refrigerator

Soft forceps or a small brush for handling
Procedure:
e Anesthesia:

o Place the locusts in a container and cool them on an ice pack or in a 4°C refrigerator for
10-15 minutes. This will induce a state of cold anesthesia, rendering them immobile for the

injection procedure.
o Alternatively, CO2 anesthesia can be used.
e Handling:

o Handle the anesthetized locusts gently using soft forceps or a small brush to avoid

causing injury.

o Position the locust for injection, typically dorsal or ventral side up, depending on the
chosen injection site. The locust can be placed on a soft surface like modeling clay or

foam to secure it during the injection.

[His7]-Corazonin Injection Protocol

This protocol details the microinjection of the prepared [His7]-Corazonin solution into the locust

hemocoel.

Materials:
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Anesthetized locust

Microsyringe (e.g., Hamilton syringe) or a microinjector system with a glass capillary needle

Prepared [His7]-Corazonin working solution

Dissecting microscope (optional, but recommended for precision)

Ethanol (70%) for surface sterilization

Procedure:

e Prepare the Injection Equipment:

o Load the microsyringe or glass capillary with the [His7]-Corazonin working solution,
ensuring there are no air bubbles.

o Select and Sterilize the Injection Site:

o The recommended injection site is the soft cuticle of the abdomen, either ventrally
between the sternites or ventro-laterally. This minimizes damage to internal organs.

o Gently wipe the injection site with a small amount of 70% ethanol to reduce the risk of
infection.

* Injection:

o Carefully insert the needle through the soft cuticle into the hemocoel. The needle should
be inserted at a shallow angle to avoid piercing the gut or other internal organs.

o Inject the desired volume of the [His7]-Corazonin solution (typically 2-10 pL).

o Slowly withdraw the needle. A small amount of hemolymph may leak from the puncture
site, which is normal.

e Post-Injection Care and Observation:

o Place the injected locust in a clean, ventilated cage with access to food and water.
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o Allow the locust to recover from anesthesia at room temperature.

o Monitor the locusts for the desired physiological or behavioral changes over the following

days and instars. For studies on body color, observations should be made after the next
molt.

Visualizations
Signaling Pathway

Cell Membrane

Click to download full resolution via product page

Caption: Corazonin signaling pathway in locusts.

Experimental Workflow
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Caption: Experimental workflow for [His7]-Corazonin injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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